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Compound of Interest

Compound Name: Boc-Cys(Dpm)-OH

Cat. No.: B558595 Get Quote

Welcome to the Technical Support Center for managing challenges associated with the

diphenylmethyl (Dpm) protecting group. This resource is designed for researchers, scientists,

and drug development professionals to provide clear, actionable guidance on overcoming steric

hindrance during coupling reactions.

Frequently Asked Questions (FAQs)
Q1: What is the Dpm (diphenylmethyl) group and why is it used?

A: The diphenylmethyl (Dpm) group, also known as benzhydryl, is a protecting group used for

functional groups like amines, alcohols, and carboxylic acids in multi-step organic synthesis.[1]

It is valued for its stability under a range of conditions and can be removed via methods like

hydrogenation or under strong acidic conditions.[1] Its two phenyl rings, however, make it

exceptionally bulky.

Q2: What is steric hindrance and how does the Dpm group cause it?

A: Steric hindrance is a phenomenon where the size and spatial arrangement of atoms or

groups in a molecule obstruct a chemical reaction.[2] The Dpm group, with its large three-

dimensional structure, can physically block the approach of reagents to a nearby reactive

center, slowing down or completely preventing a desired coupling reaction.[3][4] This is a

common challenge in processes like peptide synthesis and cross-coupling reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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